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Compound of Interest

Compound Name: 3-Furaldehyde

Cat. No. 8129913

An In-depth Technical Guide to the Physical Characteristics of 3-Furfural at Standard
Temperature and Pressure (STP)

This guide provides a comprehensive overview of the key physical characteristics of 3-Furfural
(also known as furan-3-carboxaldehyde) at Standard Temperature and Pressure (STP). The
information is intended for researchers, scientists, and drug development professionals who
require detailed data on this compound.

Core Physical and Chemical Properties

3-Furfural is a furan derivative with an aldehyde group at the third position.[1] It is a colorless to
light yellow or brown liquid with an almond-like odor.[2][3] This compound is utilized as an
intermediate in the synthesis of various substances, including essential oils, cosmetics, fuels,
and pharmaceuticals.

Quantitative Physical Data

The following table summarizes the key physical properties of 3-Furfural. Values are provided
at or near standard conditions.
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Property Value Conditions
Molecular Formula CsH402

Molecular Weight 96.08 g/mol

Appearance Clear yellow to brown liquid

Melting Point 148-149.5 °C

Boiling Point 144 °C at 732 mmHg
Density 1.111 g/mL at 25 °C
Vapor Pressure 4.88 mmHg at 25 °C
Refractive Index n20/D 1.493 at 20 °C

Solubilit Soluble in water, benzene,
olubility
chloroform, alcohol, and ether.

Note: Data compiled from multiple sources.[1][4][5]

Experimental Protocols

Detailed experimental methodologies for determining key physical constants are outlined
below. These are generalized procedures standard in organic chemistry laboratories.

Determination of Boiling Point (Micro Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6] Acommon and accurate method for determining the boiling point of a small liquid
sample is the micro-reflux method.[7]

Apparatus:
e Heating apparatus (e.g., hot plate with a metal block or a Thiele tube with heating oil)[7]
e Small test tube

e Thermometer
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Capillary tube (sealed at one end)

Stirring bar (if using a hot plate)[7]

Procedure:

A small volume of the 3-Furfural sample is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid sample in the test
tube.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is heated. Initially, a stream of bubbles will emerge from the capillary tube as
the air inside expands and is expelled.

Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary. At this point, heating is stopped.[7]

As the apparatus cools, the stream of bubbles will slow and eventually stop. The liquid
sample will then be drawn up into the capillary tube.

The temperature at the moment the liquid enters the capillary tube is recorded as the boiling
point.[7]

Determination of Density

Density is the mass of a substance per unit volume.[8] For a liquid like 3-Furfural, density can

be determined using a pycnometer or a volumetric flask and a balance.

Apparatus:

Volumetric flask (e.g., 10 mL or 25 mL) with a stopper

Analytical balance

The liquid sample (3-Furfural)
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o Areference liquid with a known density (e.g., deionized water)

Procedure:

An empty, clean, and dry volumetric flask with its stopper is weighed accurately on an
analytical balance (W1).[8]

o The flask is filled to the calibration mark with deionized water, and the stopper is replaced.
The flask is weighed again (W2). The temperature of the water is recorded.

e The water is removed, and the flask is thoroughly dried.

o The flask is then filled to the mark with 3-Furfural, stoppered, and weighed (W3).[8]

e The mass of the water (W2 - W1) and the mass of the 3-Furfural (W3 - W1) are calculated.
e The density of the water at the recorded temperature is obtained from reference tables.

e The volume of the flask is calculated: Volume = Mass of water / Density of water.

o The density of 3-Furfural is then calculated: Density = Mass of 3-Furfural / Volume of the
flask.[8]

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
physical characteristics of a liquid organic compound like 3-Furfural.
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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